Cas no 1189353-13-6 (4-(dimethylamino)-2-fluorobenzonitrile)
4-(dimethylamino)-2-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(dimethylamino)-2-fluorobenzonitrile
- DB-357579
- G73034
- SB76230
- Z1469660863
- AKOS020185454
- SCHEMBL4300509
- EN300-114150
- CS-0223151
- 1189353-13-6
-
- Inchi: 1S/C9H9FN2/c1-12(2)8-4-3-7(6-11)9(10)5-8/h3-5H,1-2H3
- InChI Key: SVOYAOFLYPEFHI-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C=CC(=C1)N(C)C
Computed Properties
- Exact Mass: 164.07497646g/mol
- Monoisotopic Mass: 164.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 27Ų
4-(dimethylamino)-2-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092722-1g |
4-(Dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 97% | 1g |
$725.04 | 2023-09-04 | |
| TRC | B400835-10mg |
4-(Dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B400835-50mg |
4-(Dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B400835-100mg |
4-(Dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-114150-0.05g |
4-(dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 95% | 0.05g |
$179.0 | 2023-10-26 | |
| Enamine | EN300-114150-0.1g |
4-(dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 95% | 0.1g |
$268.0 | 2023-10-26 | |
| Enamine | EN300-114150-0.25g |
4-(dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 95% | 0.25g |
$383.0 | 2023-10-26 | |
| Enamine | EN300-114150-0.5g |
4-(dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 95% | 0.5g |
$601.0 | 2023-10-26 | |
| Enamine | EN300-114150-1.0g |
4-(dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 95% | 1.0g |
$770.0 | 2023-07-06 | |
| Enamine | EN300-114150-2.5g |
4-(dimethylamino)-2-fluorobenzonitrile |
1189353-13-6 | 95% | 2.5g |
$1509.0 | 2023-10-26 |
4-(dimethylamino)-2-fluorobenzonitrile Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 4-(dimethylamino)-2-fluorobenzonitrile
Introduction to 4-(dimethylamino)-2-fluorobenzonitrile (CAS No. 1189353-13-6)
4-(dimethylamino)-2-fluorobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1189353-13-6, is a fluorinated aromatic nitrile derivative featuring a dimethylamino substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. The presence of both a fluorine atom and an electron-donating dimethylamino group makes it a particularly interesting molecule for further exploration, especially in the context of drug discovery and development.
The fluorine atom at the 2-position of the benzene ring introduces unique electronic and steric properties, which can influence the compound's reactivity, solubility, and metabolic stability. In medicinal chemistry, fluorine substitution is widely recognized for its ability to modulate pharmacokinetic profiles, enhance binding affinity to biological targets, and improve overall drug efficacy. The dimethylamino group, on the other hand, serves as a strong electron-donating moiety, which can affect the compound's electronic distribution and participate in various chemical interactions. This combination of structural features makes 4-(dimethylamino)-2-fluorobenzonitrile a promising candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies have suggested that 4-(dimethylamino)-2-fluorobenzonitrile may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The fluorinated aromatic core is particularly relevant in the design of kinase inhibitors, where fluorine substitution has been shown to improve selectivity and potency. Additionally, the dimethylamino group can serve as a pharmacophore in the development of G-protein coupled receptor (GPCR) modulators.
In vitro studies have begun to explore the interaction of 4-(dimethylamino)-2-fluorobenzonitrile with various biological targets. Initial experiments have shown promising results in terms of binding affinity and enzyme inhibition. For instance, researchers have observed potential activity against certain serine/threonine kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to interact with these enzymes may be attributed to its ability to mimic natural substrates or interfere with key catalytic residues through its structural features.
The synthesis of 4-(dimethylamino)-2-fluorobenzonitrile presents an interesting challenge due to the need for precise functionalization at both the 2-position and the amino group. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. Recent developments in transition metal-catalyzed reactions have provided more efficient and selective pathways for constructing complex heterocyclic systems like this one. These advances not only improve yield but also enhance scalability for potential industrial applications.
The pharmacokinetic properties of 4-(dimethylamino)-2-fluorobenzonitrile are also under investigation. Preliminary data suggest that the compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation into various drug delivery systems. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at tested doses, although further comprehensive safety evaluations are necessary before clinical trials can be considered.
The role of computational methods in drug discovery has been instrumental in guiding experimental design for 4-(dimethylamino)-2-fluorobenzonitrile. Molecular docking studies have been used to predict binding modes with target proteins, while quantum mechanical calculations have provided insights into electronic structure and reactivity. These computational approaches complement traditional experimental techniques by providing rapid screening of potential analogs and optimization strategies.
Future research directions for 4-(dimethylamino)-2-fluorobenzonitrile include exploring its derivatives to enhance potency and selectivity. By modifying other positions on the benzene ring or introducing additional functional groups, researchers aim to develop novel compounds with improved therapeutic profiles. Additionally, investigating the compound's mechanism of action will be crucial for understanding its biological effects and developing rational strategies for clinical translation.
The broader significance of this work lies in its contribution to the growing library of fluorinated aryl compounds used in drug discovery. These molecules represent a class of compounds with diverse biological activities and are valuable tools for understanding structure-activity relationships in medicinal chemistry. As research continues, compounds like 4-(dimethylamino)-2-fluorobenzonitrile will undoubtedly play a role in developing next-generation therapeutics.
1189353-13-6 (4-(dimethylamino)-2-fluorobenzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)